Cas no 2413899-41-7 (tert-butyl N-(3-ethyl-1-hydroxycyclohexyl)methylcarbamate)

• Product Name: tert-butyl N-(3-ethyl-1-hydroxycyclohexyl)methylcarbamate
• CAS No: 2413899-41-7
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 5674870
• PubChem ID: 165770536
• Update Time: 2023-11-27

tert-butyl N-(3-ethyl-1-hydroxycyclohexyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665610
• 2413899-41-7
• tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate
• tert-butyl N-(3-ethyl-1-hydroxycyclohexyl)methylcarbamate

• Inchi： 1S/C14H27NO3/c1-5-11-7-6-8-14(17,9-11)10-15-12(16)18-13(2,3)4/h11,17H,5-10H2,1-4H3,(H,15,16)
• InChI Key： XIOPCAYTFRPDNS-UHFFFAOYSA-N
• SMILES： OC1(CNC(=O)OC(C)(C)C)CCCC(CC)C1

Computed Properties

• Exact Mass: 257.19909372g/mol
• Monoisotopic Mass: 257.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų